Cas no 88963-83-1 (1,3,6-Naphthalenetrisulfonyl trichloride, 8-(acetylamino)-)

• Product Name: 1,3,6-Naphthalenetrisulfonyl trichloride, 8-(acetylamino)-
• CAS No: 88963-83-1
• MF: C₁₂H₈Cl₃NO₇S₃
• MW: 480.748416900635
• CID: 617943
• PubChem ID: 71321021
• Update Time: 2025-04-19

1,3,6-Naphthalenetrisulfonyl trichloride, 8-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Naphthalenetrisulfonyl trichloride, 8-(acetylamino)-
• 8-acetamidonaphthalene-1,3,6-trisulfonyl chloride
• 88963-83-1
• DTXSID10750882
• 8-Acetamidonaphthalene-1,3,6-trisulfonyl trichloride

• Inchi： 1S/C12H8Cl3NO7S3/c1-6(17)16-10-4-8(24(13,18)19)2-7-3-9(25(14,20)21)5-11(12(7)10)26(15,22)23/h2-5H,1H3,(H,16,17)
• InChI Key： UWTAVAGAAKOQGU-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C2C=C(C=C(C2=1)NC(C)=O)S(=O)(=O)Cl)S(=O)(=O)Cl)(=O)=O

Computed Properties

• Exact Mass: 478.852848g/mol
• Monoisotopic Mass: 478.852848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 157Ų